Cas no 55791-06-5 (benzyl methanesulfonate)

benzyl methanesulfonate Properties

Names and Identifiers

• benzyl methanesulfonate
• benzyl mesylate
• Methanesulfonic acid, phenylmethyl ester
• Phenylmethyl methanesulfonate
• 55791-06-5
• G71480
• DTXSID80204362
• MFCD25964568
• AKOS026732519
• ZDKRMIJRCHPKLW-UHFFFAOYSA-N
• SCHEMBL249386
• methanesulfonic acid benzyl ester
• +Expand

• InChIKey： ZDKRMIJRCHPKLW-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H10O3S/c1-12(9,10)11-7-8-5-3-2-4-6-8/h2-6H,7H2,1H3
• SMILES： CS(=O)(=O)OCC1=CC=CC=C1

Computed Properties

• Exact Mass: 186.0351
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 186.035
• Heavy Atom Count: 12
• Complexity: 209
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.1
• Topological Polar Surface Area: 51.8A^2

Experimental Properties

• PSA: 43.37
• Refractive Index: 1.534
• Boiling Point: 341.8°C at 760 mmHg
• Flash Point: 160.5°C
• Density: 1.244